Cas no 1805736-29-1 (Ethyl 4-(1-bromo-2-oxopropyl)-3-(cyanomethyl)benzoate)
Ethyl 4-(1-bromo-2-oxopropyl)-3-(cyanomethyl)benzoate Chemical and Physical Properties
Names and Identifiers
-
- Ethyl 4-(1-bromo-2-oxopropyl)-3-(cyanomethyl)benzoate
-
- Inchi: 1S/C14H14BrNO3/c1-3-19-14(18)11-4-5-12(13(15)9(2)17)10(8-11)6-7-16/h4-5,8,13H,3,6H2,1-2H3
- InChI Key: OWIVMGXFFIICKT-UHFFFAOYSA-N
- SMILES: BrC(C(C)=O)C1C=CC(C(=O)OCC)=CC=1CC#N
Computed Properties
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 19
- Rotatable Bond Count: 6
- Complexity: 387
- XLogP3: 2.3
- Topological Polar Surface Area: 67.2
Ethyl 4-(1-bromo-2-oxopropyl)-3-(cyanomethyl)benzoate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A015003639-250mg |
Ethyl 4-(1-bromo-2-oxopropyl)-3-(cyanomethyl)benzoate |
1805736-29-1 | 97% | 250mg |
504.00 USD | 2021-06-21 | |
| Alichem | A015003639-500mg |
Ethyl 4-(1-bromo-2-oxopropyl)-3-(cyanomethyl)benzoate |
1805736-29-1 | 97% | 500mg |
815.00 USD | 2021-06-21 | |
| Alichem | A015003639-1g |
Ethyl 4-(1-bromo-2-oxopropyl)-3-(cyanomethyl)benzoate |
1805736-29-1 | 97% | 1g |
1,504.90 USD | 2021-06-21 |
Ethyl 4-(1-bromo-2-oxopropyl)-3-(cyanomethyl)benzoate Related Literature
-
Juan J. Sánchez,Miguel López-Haro,Juan C. Hernández-Garrido,Ginesa Blanco,Miguel A. Cauqui,José M. Rodríguez-Izquierdo,José A. Pérez-Omil,José J. Calvino,María P. Yeste J. Mater. Chem. A, 2019,7, 8993-9003
-
José M. Rivera,Mariana Martín-Hidalgo,Jean C. Rivera-Ríos Org. Biomol. Chem., 2012,10, 7562-7565
-
Xiang Liu,Qian Sun,A. B. Djurišić,Maohai Xie,Baohu Dai,Jinyao Tang,Charles Surya,Changzhong Liao,Kaimin Shih RSC Adv., 2015,5, 100783-100789
-
Eunhak Lim,Jiyoung Heo,Seong Keun Kim Nanoscale, 2019,11, 11369-11378
Additional information on Ethyl 4-(1-bromo-2-oxopropyl)-3-(cyanomethyl)benzoate
Ethyl 4-(1-bromo-2-oxopropyl)-3-(cyanomethyl)benzoate (CAS No. 1805736-29-1): A Comprehensive Overview
Ethyl 4-(1-bromo-2-oxopropyl)-3-(cyanomethyl)benzoate (CAS No. 1805736-29-1) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This ester derivative features a unique molecular structure combining a benzoate core with bromo, oxo, and cyanomethyl functional groups, making it a versatile intermediate for synthetic applications. Its CAS number 1805736-29-1 serves as a critical identifier for researchers and regulatory bodies.
The compound's structural complexity, particularly the presence of the 1-bromo-2-oxopropyl and cyanomethyl moieties, enables diverse reactivity patterns. Chemists value Ethyl 4-(1-bromo-2-oxopropyl)-3-(cyanomethyl)benzoate for its potential in constructing more complex molecular architectures, especially in drug discovery programs targeting kinase inhibitors and antimicrobial agents. Recent publications highlight its utility in fragment-based drug design (FBDD), a trending approach in pharmaceutical development.
From a synthetic chemistry perspective, the ethyl benzoate portion provides excellent solubility in organic solvents, while the bromo and carbonyl groups offer multiple sites for nucleophilic substitution and condensation reactions. This dual functionality explains why CAS 1805736-29-1 appears frequently in patents describing novel heterocyclic compounds, particularly those with potential biological activity.
The cyanomethyl group at the 3-position introduces additional synthetic possibilities, serving as a precursor for tetrazole formation through [3+2] cycloadditions - a transformation widely employed in medicinal chemistry to improve metabolic stability. This characteristic makes Ethyl 4-(1-bromo-2-oxopropyl)-3-(cyanomethyl)benzoate particularly valuable for researchers developing bioisosteres in drug optimization programs.
Current market trends show growing demand for multifunctional building blocks like 1805736-29-1, driven by the pharmaceutical industry's need for structurally diverse screening compounds. Analytical data indicates increasing search volumes for "benzoate derivatives in drug discovery" and "bromo-ketone synthetic applications," reflecting the compound's relevance to contemporary research themes.
Quality specifications for Ethyl 4-(1-bromo-2-oxopropyl)-3-(cyanomethyl)benzoate typically require ≥95% purity by HPLC, with particular attention to moisture content due to the reactivity of the bromo-ketone functionality. Advanced characterization techniques including 1H/13C NMR, HRMS, and X-ray crystallography (when applicable) are employed to confirm the identity of CAS 1805736-29-1 in research settings.
Environmental and handling considerations for this compound focus on standard laboratory precautions for brominated organics. While not classified as hazardous under current regulations, proper ventilation and personal protective equipment are recommended when handling Ethyl 4-(1-bromo-2-oxopropyl)-3-(cyanomethyl)benzoate, consistent with good laboratory practices for all chemical substances.
The synthetic utility of 1805736-29-1 extends to materials science applications, where its molecular framework serves as a precursor for functionalized polymers. Recent studies explore its incorporation into photoactive materials, responding to the growing interest in organic electronics and sustainable material development.
Patent analysis reveals an upward trend in filings mentioning Ethyl 4-(1-bromo-2-oxopropyl)-3-(cyanomethyl)benzoate, particularly in applications related to antibacterial agents and anti-inflammatory compounds. This aligns with global health priorities addressing antimicrobial resistance and chronic inflammatory diseases.
For researchers sourcing CAS 1805736-29-1, current market intelligence suggests evaluating suppliers based on batch-to-batch consistency, comprehensive analytical documentation, and compliance with international chemical regulations. The compound's shelf life and storage conditions (typically 2-5°C under inert atmosphere) represent additional quality considerations.
Future research directions for Ethyl 4-(1-bromo-2-oxopropyl)-3-(cyanomethyl)benzoate may explore its potential in click chemistry applications or as a scaffold for covalent inhibitor development - two rapidly evolving areas in chemical biology. The compound's structural features position it well for these cutting-edge applications.
In analytical method development, 1805736-29-1 presents interesting challenges due to its multiple functional groups. Recent advancements in UPLC-MS techniques have improved detection and quantification methods for this class of compounds, supporting quality control in research and development settings.
The global distribution pattern for Ethyl 4-(1-bromo-2-oxopropyl)-3-(cyanomethyl)benzoate shows concentrated demand in North America and European research hubs, with emerging interest from Asian pharmaceutical innovators. This geographic distribution reflects broader trends in chemical research investment and specialization.
From a regulatory perspective, CAS 1805736-29-1 currently falls outside controlled substance lists, though researchers should monitor evolving chemical regulations, particularly concerning brominated compounds. Compliance with REACH and other regional chemical inventories remains essential for international collaboration and commercialization.
Technical literature suggests several synthetic routes to Ethyl 4-(1-bromo-2-oxopropyl)-3-(cyanomethyl)benzoate, with most beginning from commercially available benzoic acid derivatives. Process optimization studies focus on improving atom economy and reducing heavy metal catalysts - addressing green chemistry priorities in modern synthetic methodology.
In conclusion, Ethyl 4-(1-bromo-2-oxopropyl)-3-(cyanomethyl)benzoate (CAS No. 1805736-29-1) represents a structurally intriguing and synthetically valuable building block with broad potential in life sciences and materials research. Its unique combination of functional groups continues to inspire innovative applications across multiple chemistry disciplines.
1805736-29-1 (Ethyl 4-(1-bromo-2-oxopropyl)-3-(cyanomethyl)benzoate) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)